Cas no 34675-24-6 ((-)-Dimenthyl Fumarate)

• Product Name: (-)-Dimenthyl Fumarate
• CAS No: 34675-24-6
• MF: C₂₄H₄₀O₄
• MW: 392.572008132935
• CID: 313542
• PubChem ID: 24861479
• Update Time: 2025-06-08

(-)-Dimenthyl Fumarate Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2E)-, bis[(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl] ester
• (-)-Dimenthyl fumarate
• (?)-Di[(1R)-menthyl] fumarate
• bis(5-methyl-2-propan-2-ylcyclohexyl) but-2-enedioate
• (-)-di<(1R)-menthyl> fumarate
• (?)-DiMenthyl fuMarate
• (E)-bis-(1R)-menthyl fumarate
• bis[(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl] (Z)-but-2-enedioate
• di-<(1R)(4S)(5R)>-(-)-menthyl fumarate
• di-<(1R,2S,5R)-(-)-menthyl>fumarate
• Fumarsaeure-di-(1'R,3'R,4'S)-3-menthylester
• (-)-Di[(1R)-menthyl] fumarate
• Bis((1R,2S,5R)-2-isopropyl-5-methylcyclohexyl)fumarate
• (-)-Dimenthyl fumarate, 95%
• A918880
• bis[(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl] (E)-but-2-enedioate
• Bis((1R,2S,5R)-2-isopropyl-5-methylcyclohexyl) fumarate
• SCHEMBL13476390
• AKOS015915962
• 34675-24-6
• J-019706
• (-)-Dimenthyl Fumarate

• MDL： MFCD00075423
• Inchi： 1S/C24H40O4/c1-15(2)19-9-7-17(5)13-21(19)27-23(25)11-12-24(26)28-22-14-18(6)8-10-20(22)16(3)4/h11-12,15-22H,7-10,13-14H2,1-6H3/b12-11+/t17-,18-,19+,20+,21-,22-/m1/s1
• InChI Key： HTJZKHLYRXPLLS-NGHDTEGZSA-N
• SMILES： O(C(/C=C/C(=O)O[C@@H]1C[C@H](C)CC[C@H]1C(C)C)=O)[C@@H]1C[C@H](C)CC[C@H]1C(C)C

Computed Properties

• Exact Mass: 392.29300
• Monoisotopic Mass: 392.29265975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 0.9985 (rough estimate)
• Melting Point: 59-61 °C (lit.)
• Boiling Point: 211 °C/5 mmHg(lit.)
• Flash Point: Not available
• Refractive Index: 1.4460 (estimate)
• PSA: 52.60000
• LogP: 5.55060
• Optical Activity: [α]20/D −102°, c = 1 in chloroform
• Vapor Pressure: Not available

(-)-Dimenthyl Fumarate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：(BD449084)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on (-)-Dimenthyl Fumarate

Professional Introduction to Compound with CAS No. 34675-24-6 and Product Name: (-)-Dimenthyl Fumarate

Compound with CAS No. 34675-24-6, known chemically as (-)-Dimenthyl Fumarate, is a compound of significant interest in the field of chemo-biopharmaceuticals. This compound, characterized by its unique molecular structure and stereochemistry, has garnered attention for its potential applications in various scientific domains, particularly in the realm of drug development and biochemical research.

The molecular structure of (-)-Dimenthyl Fumarate consists of a fumaric acid derivative with dimethyl substitutions, which imparts distinct chemical properties that make it a valuable candidate for further investigation. The stereochemistry of this compound, specifically the (-) configuration, plays a crucial role in its interactions with biological systems, making it a subject of intense study in the field of enantioselective chemistry.

In recent years, there has been a growing interest in the use of stereoselective compounds like (-)-Dimenthyl Fumarate in pharmaceutical applications. The ability to manipulate and study stereoisomers has opened new avenues in drug design, allowing for the development of more targeted and effective therapies. Research has demonstrated that the (-) configuration of this compound can exhibit different biological activities compared to its enantiomer, highlighting the importance of stereochemical specificity in drug development.

One of the most compelling aspects of (-)-Dimenthyl Fumarate is its potential role as an intermediate in the synthesis of more complex molecules. Its structural features make it a versatile building block for chemists and pharmacologists looking to develop novel compounds with specific therapeutic properties. The compound's ability to undergo various chemical transformations while maintaining its stereochemical integrity makes it an invaluable asset in synthetic chemistry.

The applications of (-)-Dimenthyl Fumarate extend beyond pharmaceuticals into other areas such as agrochemicals and material science. Its unique chemical properties have been explored for their potential use in creating new materials with enhanced durability and functionality. Additionally, researchers are investigating its role in biochemical pathways, seeking to understand how it interacts with enzymes and other biomolecules.

In terms of research methodologies, studies involving (-)-Dimenthyl Fumarate often employ advanced spectroscopic techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry to elucidate its molecular structure and understand its behavior at the atomic level. These techniques provide critical insights into how the compound functions within biological systems and how it can be optimized for various applications.

The synthesis of (-)-Dimenthyl Fumarate is another area where significant advancements have been made. Researchers have developed efficient synthetic routes that allow for high yields and excellent enantioselectivity, ensuring that the desired (-) configuration is obtained with minimal racemization. These synthetic methods are crucial for producing sufficient quantities of the compound for both laboratory research and potential industrial applications.

The safety profile of (-)-Dimenthyl Fumarate is another important consideration. While it is not classified as a hazardous or controlled substance, proper handling procedures must be followed to ensure safe laboratory practices. Researchers working with this compound should adhere to standard safety protocols, including the use of personal protective equipment and proper ventilation.

In conclusion, (-)-Dimenthyl Fumarate, identified by its CAS number 34675-24-6, is a compound with diverse applications in chemo-biopharmaceutical research. Its unique molecular structure and stereochemistry make it a valuable tool for drug development, material science, and biochemical studies. As research continues to uncover new possibilities for this compound, its importance in advancing scientific knowledge is likely to grow even further.